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Introduction
IM156 (also known as Lixumistat or HL156A) is a potent and selective biguanide inhibitor of

mitochondrial protein complex I (PC1) of the electron transport chain.[1][2][3] This inhibition of

oxidative phosphorylation (OXPHOS) leads to cellular energy stress, activating AMP-activated

protein kinase (AMPK), a master regulator of cellular metabolism.[1][4][5] Subsequent

downstream effects include the inhibition of the mTOR signaling pathway, which plays a crucial

role in cell growth and proliferation.[1][6] Preclinical studies have demonstrated the anti-cancer

and anti-fibrotic activity of IM156 in a variety of in vitro and in vivo models, including those for

pancreatic, glioblastoma, gastric, lymphoma, and lung cancers, as well as pulmonary fibrosis.

[1][7][8]

These application notes provide a summary of established concentrations and incubation times

for IM156 in various cell lines and detailed protocols for key experimental assays.
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The following tables summarize the effective concentrations and incubation times of IM156

used in different cell culture applications.

Table 1: IM156 Concentration and Incubation Time in Various Cell Lines
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Cell Line Cell Type Application
Concentrati
on

Incubation
Time

Outcome

WI-38

Human

Pulmonary

Fibroblast

Inhibition of

TGF-β

induced

Oxygen

Consumption

Rate (OCR)

15 µM (pre-

incubation)
2 hours

Inhibition of

TGF-β

induced

increase in

OCR

WI-38

Human

Pulmonary

Fibroblast

Inhibition of

TGF-β

induced

Myofibroblast

Differentiation

Concentratio

n-dependent

24 hours

(Collagen

Deposition)48

hours (α-SMA

Expression)

IC50 of 14.7

µM for OCR

inhibition

Eµ-Myc+
Mouse

Lymphoma
Cell Viability EC50: 12 µM 48 hours

50%

reduction in

cell viability

FaDu

Human Oral

Squamous

Carcinoma

Cell Growth

Inhibition
40 µM 24 hours

45%

inhibition of

cell growth

YD-10B

Human Oral

Squamous

Carcinoma

Cell Growth

Inhibition
10-50 µM 24 hours

Concentratio

n-dependent

inhibition

FaDu, YD-

10B

Human Oral

Squamous

Carcinoma

Colony

Formation

Assay

Not specified 14 days

Dose-

dependent

reduction in

colony

formation

hTERT-

immortalized

Human Renal

Cyst Cells
Cell Viability 5 µM 24 hours

~25%

reduction in

cell viability

A549 Human Lung

Carcinoma

Cell Viability Up to 50 µM Not specified No effect on

cell viability
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from a major

metabolite

Mandatory Visualizations
Signaling Pathway of IM156
Caption: IM156 inhibits mitochondrial Protein Complex I, leading to AMPK activation and

subsequent mTORC1 inhibition.

General Experimental Workflow for IM156 Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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